Cas no 851800-16-3 (1-(2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one)

• Product Name: 1-(2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one
• CAS No: 851800-16-3
• MF: C₁₉H₁₉FN₂O₂S
• MW: 358.429766893387
• CID: 6088526
• PubChem ID: 5070753
• Update Time: 2025-06-08

1-(2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one
• 1-(2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one
• Ethanone, 1-[2-[[(4-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-2-(4-methoxyphenyl)-
• 1-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(4-methoxyphenyl)ethanone
• 1-(2-{[(4-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one
• AKOS024588673
• 1-(2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethanone
• 851800-16-3
• AB00684683-01
• F0630-0439

• Inchi： 1S/C19H19FN2O2S/c1-24-17-8-4-14(5-9-17)12-18(23)22-11-10-21-19(22)25-13-15-2-6-16(20)7-3-15/h2-9H,10-13H2,1H3
• InChI Key： ISCASOHDWHSIGH-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SCC2=CC=C(F)C=C2)=NCC1)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 358.11512719g/mol
• Monoisotopic Mass: 358.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 508.5±60.0 °C(Predicted)
• pka: 2.19±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one

Introduction to Compound with CAS No. 851800-16-3 and Its Applications in Chemical Biology

Compound with the CAS number 851800-16-3 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The product name, 1-(2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one, provides a detailed insight into its structural and functional attributes. This compound belongs to a class of heterocyclic molecules that are widely studied for their potential biological activities.

The structural framework of this compound features a combination of a fluoroaryl group, a methylsulfanyl-substituted imidazole ring, and a methoxyphenyl group. These structural elements contribute to its unique chemical properties and biological interactions. The presence of the 4-fluorophenyl moiety is particularly noteworthy, as fluorine substitution often enhances the metabolic stability and binding affinity of molecules in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target various diseases. This compound has been explored for its potential applications in the treatment of neurological disorders, cancer, and infectious diseases. The imidazole ring, a common pharmacophore in many bioactive molecules, is known for its ability to interact with biological targets such as enzymes and receptors.

One of the most intriguing aspects of this compound is its interaction with proteins. Studies have shown that the methylsulfanyl group can modulate protein-protein interactions by affecting the conformational dynamics of target proteins. This capability makes it an attractive candidate for developing small-molecule inhibitors that can disrupt pathogenic protein interactions.

The methoxyphenyl group in the molecule also plays a crucial role in its biological activity. This aromatic ring is known to enhance binding affinity through π-stacking interactions with biomolecules. Additionally, the methoxy group can participate in hydrogen bonding, further stabilizing the complex between the compound and its target.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with high accuracy. Molecular docking studies have been instrumental in understanding how this compound interacts with its biological targets at the atomic level. These studies have revealed that the compound can bind to several key enzymes and receptors involved in disease pathways.

The synthesis of this compound has also been optimized to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for facile modifications to explore analogues with enhanced properties.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. It has shown inhibitory effects on several enzymes implicated in cancer progression, making it a potential lead compound for further development into an anticancer therapeutic. Additionally, preliminary studies suggest that it may have antimicrobial properties, which could be valuable in combating drug-resistant infections.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies are essential to assess the pharmacokinetic properties, toxicity profiles, and therapeutic potential of new compounds before they enter clinical trials. The comprehensive characterization of this compound has provided valuable insights into its pharmacological profile.

The impact of fluorine substitution on the biological activity of molecules cannot be overstated. The electron-withdrawing nature of fluorine can modulate the electronic properties of aromatic rings, influencing their interaction with biological targets. This property has been exploited in medicinal chemistry to develop more potent and selective drug candidates.

The versatility of this compound lies in its ability to be modified at multiple positions without losing its core biological activity. This flexibility allows chemists to fine-tune its properties for specific applications. For instance, introducing additional functional groups can alter its solubility or metabolic stability, making it more suitable for different therapeutic contexts.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in drug discovery and development. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms will further accelerate the process of identifying novel bioactive molecules.

In conclusion, Compound with CAS No. 851800-16-3 represents a significant advancement in chemical biology research. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutic agents. With ongoing research and development efforts, this compound holds great potential for addressing various diseases and improving patient outcomes.